Cas no 1487929-10-1 (1-[(2-ethoxyphenyl)methyl]azetidin-3-amine)

• Product Name: 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine
• CAS No: 1487929-10-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5577913
• Update Time: 2025-06-20

1-[(2-ethoxyphenyl)methyl]azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 1-[(2-ethoxyphenyl)methyl]-
• 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine

• Inchi： 1S/C12H18N2O/c1-2-15-12-6-4-3-5-10(12)7-14-8-11(13)9-14/h3-6,11H,2,7-9,13H2,1H3
• InChI Key： OIGNLSCFACSLBC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OCC)CC(N)C1

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 293.3±35.0 °C(Predicted)
• pka: 8.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine

Professional Introduction to 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine (CAS No. 1487929-10-1)

1-[(2-ethoxyphenyl)methyl]azetidin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1487929-10-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of an azetidine ring substituted with an N-methyl group and an ethoxyphenyl moiety, which contributes to its distinct chemical behavior and reactivity.

The ethoxyphenyl group in the molecular structure of 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine plays a crucial role in determining its pharmacological properties. This aromatic ring system is known for its ability to interact with various biological targets, making it a valuable scaffold for designing novel therapeutic agents. The presence of the azetidine ring further enhances the compound's potential as a pharmacophore, providing a flexible framework that can be modified to optimize biological activity.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine. These compounds are widely recognized for their ability to modulate biological pathways and exhibit a range of pharmacological effects. The azetidine core is particularly interesting because it mimics the piperidine scaffold, which is commonly found in many FDA-approved drugs. This structural similarity suggests that 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine may possess similar pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

In the context of medicinal chemistry, the synthesis and characterization of 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine have been subjects of extensive research. The compound's synthesis typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. These synthetic pathways require careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the structural integrity of the compound.

The pharmacological evaluation of 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine has revealed several intriguing properties. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in inflammatory and neurological disorders. The compound's ability to interact with these targets makes it a valuable tool for developing new treatments for conditions such as arthritis, Alzheimer's disease, and other chronic illnesses. Additionally, its structural features suggest that it may exhibit favorable drug-like properties, including good solubility, bioavailability, and metabolic stability.

The role of computational chemistry in understanding the behavior of 1-[(2-ethoxyphenyl)methyl]azetidin-3-amine cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide insights into binding affinities, enzyme inhibition kinetics, and potential side effects, which are essential for rational drug design. By leveraging computational methods, researchers can accelerate the discovery process and identify lead compounds more efficiently.

Current research efforts are focused on exploring the therapeutic potential of 1-[(2-Ethoxyphenyl)methyl]azetidin-3-amine in various disease models. Studies have shown promising results in animal models of inflammation and pain management, where this compound has demonstrated significant anti-inflammatory effects. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system disorders. These findings underscore the need for further clinical investigations to validate its therapeutic efficacy in human populations.

The development of novel drug candidates often involves iterative optimization processes to enhance their pharmacological properties. In the case of 1-[(2-Ethoxyphenyl)methyl]azetidin-3-amine, researchers are exploring strategies to improve its potency, selectivity, and safety profile. This includes modifying substituents on the azetidine ring and ethoxyphenyl moiety to fine-tune their interactions with biological targets. Such modifications can lead to compounds with improved therapeutic outcomes while minimizing adverse effects.

The impact of 1-[(2-Ethoxyphenyl)methyl]azetidin-3-amine on drug discovery extends beyond academic research. Pharmaceutical companies are increasingly interested in this compound due to its versatile structural features and potential clinical applications. Collaborative efforts between academic institutions and industry partners are essential for translating laboratory findings into tangible medical breakthroughs. These partnerships facilitate access to resources such as synthetic expertise, preclinical models, and clinical trial infrastructure.

The future prospects for 1-[(2-Ethoxyphenyl)methyl]azetidin-3-amine are promising, given its unique chemical properties and potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine. The integration of innovative synthetic methodologies, computational modeling techniques, and preclinical evaluations will be crucial in realizing its full potential as a therapeutic agent.